Cas no 861068-37-3 (1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone)

• Product Name: 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone
• CAS No: 861068-37-3
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 2852012
• PubChem ID: 73555011
• Update Time: 2025-05-19

1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone
• 861068-37-3
• 1-(1-hydroxy-4-nitronaphthalen-2-yl)-2-phenylethan-1-one

• Inchi： 1S/C18H13NO4/c20-17(10-12-6-2-1-3-7-12)15-11-16(19(22)23)13-8-4-5-9-14(13)18(15)21/h1-9,11,21H,10H2
• InChI Key： JNKRPQPMJYKCNF-UHFFFAOYSA-N
• SMILES： OC1C(C(CC2C=CC=CC=2)=O)=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.084
• Monoisotopic Mass: 307.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone

1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone: A Comprehensive Overview

The compound 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone (CAS No. 861068-37-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthoquinones, which are known for their unique electronic properties and structural diversity. The molecule consists of a naphthalene ring system substituted with a hydroxyl group at position 1, a nitro group at position 4, and a phenylethanone moiety at position 2. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of naphthoquinones in the field of medicinal chemistry. For instance, researchers have explored the potential of 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone as a candidate for anti-cancer drug development. The compound's ability to inhibit specific enzymes involved in cell proliferation has been extensively studied, making it a promising lead compound for further optimization. Additionally, its nitro group is known to enhance the molecule's redox properties, which could be advantageous in designing new antioxidants or radical scavengers.

In terms of synthesis, the preparation of 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone involves a multi-step process that typically includes Friedel-Crafts acylation followed by nitration and hydroxylation. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the naphthalene framework. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound, aligning with the growing demand for sustainable chemical processes.

The physical properties of CAS No. 861068-37-3 are also worth noting. It is a crystalline solid with a melting point of approximately 250°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum exhibits strong absorption bands due to the conjugated π-system within the naphthalene ring, making it suitable for applications in optoelectronics and photovoltaics. Researchers have explored its use as a photosensitizer in dye-sensitized solar cells (DSSCs), where its ability to absorb light energy and transfer electrons contributes to improved device efficiency.

Another area where 1-(1-Hydroxy-4-nitronaphthalen-2-yl)-2-phenylethanone has shown promise is in materials science. The compound's rigid structure and electron-withdrawing substituents make it an ideal candidate for designing advanced polymers and organic semiconductors. Recent studies have demonstrated its ability to form self-assembled monolayers (SAMs) with tailored electronic properties, which could find applications in nanotechnology and sensor development.

From an environmental perspective, understanding the degradation pathways of CAS No. 861068-37